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Compound
DAT Binding
Affinity (Kd or
IC₅₀)

Relative DAT
Potency vs.
Cocaine

Key Metabolizing
Enzyme (Esterase)

Primary Legal
Status

Troparil
(WIN 35,065-
2)

Kd (High-affinity
site): 5.6 nM [1]

A few times more
potent dopamine

reuptake inhibitor
(DRI) [2]

Not susceptible
(lacks hydrolyzable

ester bond) [2]

Research
chemical; likely a

controlled
substance analog

[2] [3]

Cocaine Kd (High-affinity

site): ~16 nM (to
brain membranes)

[4]

Baseline (1x) Susceptible
(contains a
hydrolyzable ester

bond) [2]

Controlled

substance globally
[3]

Detailed Experimental Data and Protocols

The data in the summary table is derived from specific experimental methodologies commonly used in

pharmacological research.
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This standard technique measures how tightly a compound (like troparil or cocaine) binds to a specific

target (like the DAT).

Key Experimental Findings:

A seminal study characterized the binding of [³H]WIN 35,065-2 (radiolabeled troparil) to rat
striatal membranes. The results identified a high-affinity binding site with a Kd of 5.6 nM,

indicating very tight binding to the DAT [1].
In contrast, [³H]cocaine was found to bind to brain membranes with a lower affinity, reporting

a Kd of about 16 nM for a high-affinity site [4].
Another study reported IC₅₀ values (the concentration that inhibits 50% of binding) of 23 nM for
troparil and 89 nM for cocaine at the DAT, confirming that troparil is a more potent inhibitor
[2] [5].

Typical Protocol Workflow:

The following diagram outlines the general workflow for a radioligand binding assay to determine drug

affinity for the dopamine transporter.
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Prepare striatal
membrane homogenates

Incubate membranes with
fixed [³H] ligand and

varying concentrations
of test drug (e.g., Troparil)

Separate bound
from free ligand

(via filtration/centrifugation)

Measure radioactivity
in bound fraction

Analyze data to calculate
Ki or Kd (binding affinity)
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Dopamine Transporter Functional Assays

These experiments measure a compound's ability to inhibit the reuptake of dopamine, confirming its

functional potency.

Key Experimental Findings:
Troparil is established as a pure and more potent dopamine reuptake inhibitor (DRI) than

cocaine [2].
The lack of an ester linkage in troparil's structure makes it resistant to hydrolysis by

esterases, which is a primary metabolic pathway for cocaine. This structural difference is a key
reason for troparil's longer duration of action in experimental settings [2].
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Molecular Modeling and Mutagenesis Studies

These techniques help visualize and confirm the physical interaction between the drug and the DAT protein.

Key Experimental Findings:

Studies modeling the binding of cocaine analogs like CFT (WIN 35,428, a close analog of
troparil) show they bind deeply in the transporter structure, overlapping with the dopamine

binding site [6].
The binding interaction primarily involves a salt bridge between the protonated amine of the

tropane and Asp79 on the DAT, along with hydrophobic interactions with residues like Phe76,
Val152, and Phe326 [6].

The diagram below illustrates this shared but distinct binding pocket within the dopamine transporter.
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Key Conclusions for Researchers

Superior Affinity & Selectivity: Troparil is a high-affinity, selective DAT ligand, making it a valuable
pharmacological tool for mapping DAT distribution in the brain, often with superior binding
properties to radiolabeled cocaine itself [2] [1].

Stable Research Alternative: Its resistance to hydrolysis and longer duration of action provide a
stable profile in experimental settings, circumventing the rapid pharmacokinetics of cocaine [2].

Distinct Binding Profile: While troparil and cocaine share a common binding pocket on the DAT,
specific molecular interactions differ, explaining the variations in their affinity, selectivity, and
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functional effects [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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